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Compound of Interest

Propargyl-PEG4-Sulfone-PEG4-
Compound Name: d
aci

Cat. No.: B3325094

Audience: Researchers, scientists, and drug development professionals.
Introduction

Propargyl-PEG4-Sulfone-PEG4-acid is a heterobifunctional linker designed for the
development of advanced drug delivery systems. This molecule incorporates several key
features: a propargyl group for "click chemistry,” a terminal carboxylic acid for conventional
bioconjugation, and two hydrophilic polyethylene glycol (PEG) chains separated by a sulfone
group.[1][2] The PEG spacers enhance the solubility and biocompatibility of the resulting
conjugate, which can improve pharmacokinetics and reduce immunogenicity.[3][4][5] The
propargyl group facilitates highly efficient and specific conjugation to azide-modified molecules
via the Copper(l)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction.[6][7] The terminal
carboxylic acid allows for straightforward coupling to primary amines on proteins, antibodies, or
nanoparticles through the formation of a stable amide bond, typically mediated by activating
agents like EDC or DCC.[1] These characteristics make it a versatile tool for constructing
complex drug carriers, including antibody-drug conjugates (ADCSs), targeted nanopatrticles, and
Proteolysis Targeting Chimeras (PROTACS).[3][9]

Physicochemical Properties and Specifications

The structural components of Propargyl-PEG4-Sulfone-PEG4-acid contribute to its utility in
bioconjugation and drug delivery. The table below summarizes its key properties.
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Property

Value

Reference

Functional Groups

Alkyne (Propargyl), Carboxylic
Acid

[1]

Linker Type Heterobifunctional, PEGylated
- Soluble in aqueous media and
Solubility ) [2][5]
common organic solvents
Purity Typically >95% [3]

Storage Conditions

-20°C, under an inert

atmosphere

Primary Applications

Antibody-Drug Conjugates
(ADCs), PROTACs,

Nanoparticle Functionalization

[3](8]

Key Applications and Methodologies

Propargyl-PEG4-Sulfone-PEG4-acid is primarily used as a bridge to covalently link different

components of a drug delivery system. The workflow typically involves two main conjugation

steps: attachment of the linker to a carrier molecule (like an antibody or nanoparticle) and

subsequent attachment of the therapeutic payload.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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